Cas no 1541465-59-1 (3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid)

• Product Name: 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
• CAS No: 1541465-59-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5844415
• PubChem ID: 79831002
• Update Time: 2025-08-05

3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranpropanoic acid, 2,3-dihydro-β,β,2-trimethyl-
• 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
• 1541465-59-1
• AKOS018389578
• CS-0275354
• EN300-1848703
• 3-Methyl-3-(2-methyl-2,3-dihydrobenzofuran-5-yl)butanoic acid

• Inchi： 1S/C14H18O3/c1-9-6-10-7-11(4-5-12(10)17-9)14(2,3)8-13(15)16/h4-5,7,9H,6,8H2,1-3H3,(H,15,16)
• InChI Key： BOMVNVGSPXJNFZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(C)(C)CC(O)=O)C=C2CC1C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 356.7±21.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)

Additional information on 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid

Introduction to 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid (CAS No. 1541465-59-1) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid, identified by the CAS number 1541465-59-1, represents a structurally intricate molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique scaffold, combining a butanoic acid moiety with a substituted benzofuran ring, positions it as a versatile intermediate for the development of novel bioactive molecules. This introduction delves into the structural characteristics, synthetic pathways, and most notably, the latest research applications of this compound.

The molecular structure of 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid features a carboxylic acid group at one end of a four-carbon chain, with a methyl substituent at the third carbon. The other end of the chain is linked to a benzofuran ring, which itself is substituted with a methyl group at the 2-position and another methyl group at the 5-position of the dihydrobenzofuran core. This arrangement creates multiple sites for functionalization, making it an attractive candidate for medicinal chemistry programs targeting various biological pathways.

From a synthetic perspective, the preparation of 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid involves multi-step organic transformations. Key steps typically include Friedel-Crafts acylation or alkylation to introduce the benzofuran moiety, followed by reduction and subsequent functional group modifications to achieve the desired butanoic acid derivative. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing reliance on hazardous reagents and improving atom economy.

Recent studies have highlighted the pharmacological relevance of compounds featuring similar benzofuran scaffolds. For instance, derivatives of dihydrobenzofurans have been explored for their potential in modulating enzyme activity and receptor binding. The presence of multiple substituents in 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are critical factors in drug design.

In particular, research has demonstrated that modifications at the 5-position of the benzofuran ring can significantly alter binding affinity to target proteins. This observation has spurred investigations into whether 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid or its derivatives could serve as lead compounds for drugs targeting neurological disorders or inflammatory conditions. Preliminary computational modeling suggests that its structure may interact with enzymes involved in neurotransmitter synthesis or degradation.

The compound’s potential extends beyond mere intermediates; it may also serve as a building block for more complex molecules through further derivatization. For example, introducing amine or alcohol functional groups could yield amides or esters with enhanced bioavailability or altered pharmacokinetic profiles. Such modifications are often guided by structure-based drug design approaches, where high-resolution crystal structures of protein targets are used to predict optimal binding interactions.

Emerging methodologies in synthetic biology have also opened new avenues for exploring derivatives of 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid. Engineered microbial strains capable of performing complex organic transformations have been employed to produce enantiomerically pure forms of these compounds under mild conditions. This biocatalytic approach not only reduces costs but also aligns with green chemistry principles by minimizing waste generation.

Another exciting frontier involves using 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid as a scaffold for probe compounds in chemical biology assays. By tagging it with fluorophores or other reporter groups, researchers can investigate enzyme kinetics or protein-protein interactions in living cells with high precision. Such probes are invaluable tools for dissecting signaling pathways and identifying novel therapeutic targets.

The versatility of this compound is further underscored by its utility in material science applications beyond life sciences. For instance, its rigid aromatic core can be incorporated into polymers to enhance thermal stability or mechanical strength. Additionally, its chiral center provides opportunities for developing enantioselective catalysts used in industrial processes.

As computational power continues to grow, virtual screening techniques are being increasingly employed to identify promising derivatives of 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran -5 -yl)butanoic acid before experimental synthesis begins. Machine learning models trained on large datasets can predict biological activity with remarkable accuracy, allowing researchers to prioritize candidates most likely to yield successful outcomes.

In conclusion, 3 -methyl - 3 - ( 2 -methyl - 2 , 3 -dihydro - 1 -benzofuran - 5 - yl ) butanoic acid (CAS No .1541465 -59 -1) stands out as a structurally fascinating molecule with broad applications across multiple disciplines . Its unique architecture , coupled with recent advances in synthetic methodologies and computational biology , positions it as an invaluable asset for future research endeavors . Whether serving as an intermediate , probe compound , or building block , this molecule promises to contribute significantly to scientific progress in years to come .